Cas no 326915-70-2 (ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate)

• Product Name: ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate
• CAS No: 326915-70-2
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 6636154
• PubChem ID: 718541
• Update Time: 2025-05-25

ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• AKOS000274990
• ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]acrylate
• ETHYL 2-CYANO-3-((4-FLUOROPHENYL)AMINO)ACRYLATE
• ethyl (2E)-2-cyano-3-(4-fluoroanilino)-2-propenoate
• ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate
• SR-01000408376
• E83358
• SR-01000408376-1
• 326915-70-2
• 2-Propenoic acid, 2-cyano-3-[(4-fluorophenyl)amino]-, ethyl ester

• Inchi： 1S/C12H11FN2O2/c1-2-17-12(16)9(7-14)8-15-11-5-3-10(13)4-6-11/h3-6,8,15H,2H2,1H3/b9-8+
• InChI Key： ZOKKIXIAQHYRFY-CMDGGOBGSA-N
• SMILES： FC1C=CC(=CC=1)N/C=C(\C#N)/C(=O)OCC

Computed Properties

• Exact Mass: 234.08045576g/mol
• Monoisotopic Mass: 234.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 342.1±42.0 °C(Predicted)
• pka: -1.69±0.70(Predicted)

Additional information on ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate

Research Brief on Ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate (CAS: 326915-70-2)

Ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate (CAS: 326915-70-2) is a synthetic compound of significant interest in the field of medicinal chemistry and drug discovery. This molecule, characterized by its cyanoacrylate structure and fluorophenylamino moiety, has been the subject of recent studies due to its potential applications as a building block for bioactive molecules and its role in the synthesis of novel therapeutic agents. The compound's unique chemical properties make it a valuable intermediate in the development of pharmaceuticals targeting various diseases, including cancer, infectious diseases, and inflammatory disorders.

Recent research has focused on the synthesis and optimization of ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate, with particular attention to its reactivity and potential as a precursor for more complex molecules. Studies have demonstrated that this compound can undergo various chemical transformations, such as cyclization and coupling reactions, to yield heterocyclic compounds with enhanced biological activity. The presence of the fluorine atom in the phenyl ring is noteworthy, as it often improves the pharmacokinetic properties of drug candidates, including metabolic stability and membrane permeability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate as a key intermediate in the synthesis of kinase inhibitors. The study highlighted the compound's ability to form stable interactions with target proteins, particularly those involved in signal transduction pathways. The findings suggest that derivatives of this compound could be promising candidates for the treatment of cancers driven by aberrant kinase activity. Another study, published in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of analogs derived from this compound, revealing moderate activity against Gram-positive bacteria.

The mechanism of action of ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate and its derivatives is an area of active investigation. Preliminary data indicate that these compounds may exert their effects through the modulation of enzyme activity or interference with cellular signaling pathways. Computational modeling studies have provided insights into the molecular interactions between these compounds and their biological targets, facilitating the design of more potent and selective analogs. However, further experimental validation is required to fully elucidate the pharmacological profile of this compound class.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate through optimized reaction conditions and novel catalytic systems. Green chemistry approaches, such as solvent-free reactions and microwave-assisted synthesis, have been successfully applied to the production of this compound, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. These methodological improvements are expected to facilitate larger-scale production and further exploration of the compound's therapeutic potential.

In conclusion, ethyl (2E)-2-cyano-3-[(4-fluorophenyl)amino]prop-2-enoate represents a versatile chemical entity with promising applications in drug discovery. Current research efforts are focused on expanding the structural diversity of its derivatives, optimizing their biological activity, and understanding their mechanisms of action. As these studies progress, this compound may serve as the foundation for developing new therapeutic agents addressing unmet medical needs. Future directions include comprehensive preclinical evaluations of lead compounds and exploration of structure-activity relationships to guide further molecular optimization.